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Compound of Interest

Compound Name: SR8278

Cat. No.: B610980

For Immediate Use by Laboratory and Research Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of
SR8278, a synthetic antagonist of the nuclear heme receptor REV-ERB. Adherence to these
protocols is essential for maintaining a safe laboratory environment and ensuring regulatory
compliance. The following information is intended for researchers, scientists, and drug
development professionals who handle this compound.

Chemical and Safety Data Overview

SR8278 is a research chemical utilized in studies related to circadian rhythms and metabolism.
While not classified as acutely hazardous, proper handling and disposal are paramount. Below
is a summary of its key properties.
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Property Value Reference

1,2,3,4-Tetrahydro-2-[[5-
(methylthio)-2-

Chemical Name thienyl]carbonyl]-3- --INVALID-LINK--
isoquinolinecarboxylic acid
ethyl ester
Molecular Formula C1sH19NOs3S2 --INVALID-LINK--
Molecular Weight 361.5 g/mol --INVALID-LINK--
Appearance White to yellow-brown solid --INVALID-LINK--

Soluble in DMSO (25 mg/mL),
--INVALID-LINK--, --INVALID-

Solubility DMF (15 mg/mL), and Ethanol LINK
(15 mg/mL)
Storage Store at -20°C --INVALID-LINK--

Step-by-Step Disposal Protocol for SR8278

The proper disposal route for SR8278 depends on its form (solid or solution) and local
institutional and environmental regulations. Under no circumstances should SR8278 or its
solutions be disposed of down the sanitary sewer.

Part 1: Disposal of Solid (Neat) SR8278 Waste

This procedure applies to expired or unwanted pure SR8278 powder.

o Characterization: Classify waste SR8278 as non-hazardous chemical waste, unless mixed
with other hazardous materials.

o Packaging:
o Place the solid SR8278 in its original container or a new, clean, and compatible container.

o Ensure the container is securely sealed.
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o Label the container clearly as "Waste SR8278" and include the chemical formula and
quantity.

o Storage:

o Store the waste container in a designated hazardous waste accumulation area within the

laboratory.
o Segregate from incompatible materials.
e Collection:

o Arrange for pickup by your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor.

Part 2: Disposal of SR8278 Solutions (in DMSO or other
organic solvents)

This procedure is for solutions of SR8278, a common scenario in experimental settings.
e Segregation:

o Do not mix SR8278 solutions with other waste streams (e.g., agueous waste, halogenated
solvents).

o Solutions of SR8278 in DMSO or other flammable solvents should be collected as
flammable organic solvent waste.

e Container Selection:

o Use a designated, leak-proof, and chemically compatible container for flammable liquid
waste. The container should have a secure screw-top cap.

o Do not use glass containers that are not plastic-coated, to minimize the risk of breakage.

e Collection Procedure:
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o Carefully pour the SR8278 solution into the designated waste container, avoiding
splashes.

o Keep the container closed at all times, except when adding waste.

o Do not overfill the container; leave adequate headspace (at least 10%) to allow for vapor
expansion.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and list all
chemical constituents by their full name (e.g., "Dimethyl Sulfoxide,” "SR8278") and their
approximate concentrations.

o Storage and Disposal:

o Store the container in a designated satellite accumulation area, away from ignition

sources.

o Schedule a pickup with your institution's EHS for proper disposal via incineration or other
approved methods for organic solvent waste.

Part 3: Disposal of Contaminated Labware

This applies to items such as pipette tips, centrifuge tubes, and gloves that have come into
contact with SR8278.

e Solid Waste:

o Collect all chemically contaminated solid waste (e.g., gloves, weigh boats, paper towels) in
a designated, lined container.

o Label the container as "Chemically Contaminated Solid Waste."
e Sharps:

o Dispose of any contaminated sharps (e.g., needles, glass Pasteur pipettes) in a
designated, puncture-resistant sharps container labeled for chemically contaminated
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sharps.

o Glassware:

o Rinse contaminated glassware with a small amount of a suitable solvent (e.g., acetone,
ethanol) and collect the rinsate as flammable organic waste.

o After decontamination, the glassware can be washed and reused. If the glassware is to be
discarded, it should be placed in a designated broken glass disposal box after

decontamination.
e Disposal:

o Manage the solid waste and sharps containers through your institution's EHS for proper

disposal.

SR8278 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
SR8278 and associated waste.
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SR8278 Disposal Workflow

Start: SR8278 Waste Generated

Identify Waste Form

Solid (Neat) SR8278

SR8278 Solution (e.g., in DMSO)

/ !

Package in sealed, labeled container

Contaminated Labware

Segregate as Flammable Organic Waste

J ,,

Store in designated waste area

Type of Labware?

INon-sharp

\

Collect in labeled, compatible solvent waste container Solid Items (gloves, tubes) Sharps (needles, glass pipettes)

v / v \
( )

Store in designated waste area, away from ignition sources Collect in ‘Chemically Contaminated Solid Waste' bin Collect in '‘Chemically Contaminated Sharps' container

— =

Click to download full resolution via product page

Caption: Decision tree for the proper segregation and disposal of SR8278 waste.

 To cite this document: BenchChem. [SR8278: Comprehensive Disposal Procedures and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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